7-(4-Ethoxyphenyl)-5-hydroxy-1,3-benzoxathiol-2-one
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Description
7-(4-Ethoxyphenyl)-5-hydroxy-1,3-benzoxathiol-2-one is a benzoxathiolone derivative characterized by a benzoxathiol core substituted with a 4-ethoxyphenyl group at position 7 and a hydroxyl group at position 3. The ethoxy group (–OCH₂CH₃) introduces electron-donating effects and moderate lipophilicity, influencing its chemical reactivity and biological interactions.
Properties
Molecular Formula |
C15H12O4S |
|---|---|
Molecular Weight |
288.3 g/mol |
IUPAC Name |
7-(4-ethoxyphenyl)-5-hydroxy-1,3-benzoxathiol-2-one |
InChI |
InChI=1S/C15H12O4S/c1-2-18-11-5-3-9(4-6-11)12-7-10(16)8-13-14(12)19-15(17)20-13/h3-8,16H,2H2,1H3 |
InChI Key |
DQSBGCDOCUSPSF-UHFFFAOYSA-N |
Canonical SMILES |
CCOC1=CC=C(C=C1)C2=C3C(=CC(=C2)O)SC(=O)O3 |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 7-(4-Ethoxyphenyl)-5-hydroxy-1,3-benzoxathiol-2-one typically involves multi-step organic reactions. One common synthetic route includes the condensation of 4-ethoxyphenol with 2-chlorobenzoyl chloride in the presence of a base to form an intermediate compound. This intermediate is then subjected to cyclization under acidic conditions to yield the desired benzoxathiol derivative.
Industrial Production Methods
Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the yield and purity of the final product. Green chemistry principles, such as the use of environmentally benign solvents and catalysts, are often employed to minimize the environmental impact of the production process.
Chemical Reactions Analysis
Types of Reactions
7-(4-Ethoxyphenyl)-5-hydroxy-1,3-benzoxathiol-2-one undergoes various types of chemical reactions, including:
Oxidation: The hydroxy group can be oxidized to form a ketone or aldehyde derivative.
Reduction: The compound can be reduced to form a dihydro derivative.
Substitution: The ethoxy group can be substituted with other functional groups through nucleophilic substitution reactions.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).
Reduction: Reducing agents such as sodium borohydride (NaBH4) and lithium aluminum hydride (LiAlH4) are used.
Substitution: Nucleophiles like sodium methoxide (NaOCH3) and sodium ethoxide (NaOEt) are employed for substitution reactions.
Major Products Formed
Oxidation: Formation of 7-(4-Ethoxyphenyl)-5-oxo-1,3-benzoxathiol-2-one.
Reduction: Formation of 7-(4-Ethoxyphenyl)-5-hydroxy-1,3-dihydrobenzoxathiol-2-one.
Substitution: Formation of various substituted benzoxathiol derivatives depending on the nucleophile used.
Scientific Research Applications
7-(4-Ethoxyphenyl)-5-hydroxy-1,3-benzoxathiol-2-one has a wide range of applications in scientific research:
Chemistry: Used as a building block for the synthesis of more complex organic molecules.
Biology: Investigated for its potential as a bioactive compound with antimicrobial and anticancer properties.
Medicine: Explored for its potential therapeutic effects in treating various diseases.
Industry: Utilized in the development of new materials and chemical processes.
Mechanism of Action
The mechanism of action of 7-(4-Ethoxyphenyl)-5-hydroxy-1,3-benzoxathiol-2-one involves its interaction with specific molecular targets and pathways. The hydroxy group can form hydrogen bonds with biological molecules, while the benzoxathiol ring can interact with enzymes and receptors. These interactions can modulate the activity of various biochemical pathways, leading to the compound’s observed effects.
Comparison with Similar Compounds
Structural and Functional Group Analysis
The table below compares key structural features and substituent effects of 7-(4-Ethoxyphenyl)-5-hydroxy-1,3-benzoxathiol-2-one with its analogs:
Key Observations :
- Electron-Donating vs. In contrast, nitro (–NO₂) and chloro (–Cl) groups in analogs withdraw electrons, increasing electrophilicity and reactivity.
- Lipophilicity : The ethoxy group offers moderate lipophilicity (logP ~2–3 estimated), balancing solubility and membrane permeability. Trifluoromethyl (–CF₃) analogs exhibit higher logP (>3), favoring blood-brain barrier penetration.
- Bioactivity : The hydroxyl group at position 5 is critical for antioxidant properties, as seen in the parent compound . Substituents at position 7 modulate target specificity; ethoxy may enhance interactions with hydrophobic enzyme pockets.
Reactivity Comparison :
- Ethoxy Group : Resistant to hydrolysis under mild conditions but cleavable via strong acids/bases.
- Nitro Group : Participates in reduction reactions to form amines, enabling further functionalization .
- Chloro Group : Facilitates nucleophilic aromatic substitution, useful in coupling reactions .
Antioxidant Activity
- Parent Compound : 5-Hydroxy-1,3-benzoxathiol-2-one stabilizes free radicals via hydrogen donation from the C5 hydroxyl group .
- Ethoxyphenyl Analog : The ethoxy group may enhance radical scavenging by delocalizing electron density, though direct evidence is needed.
Enzyme Inhibition
- NF-κB Pathway : A related benzoxathiolone derivative inhibits NF-κB activation by targeting inhibitory kappa B kinase beta (IKKβ) . Ethoxyphenyl substitution could modulate this interaction.
- MAO Inhibition: 5-Hydroxy-1,3-benzoxathiol-2-one is a known monoamine oxidase (MAO) inhibitor ; ethoxy substitution may alter selectivity for MAO-A vs. MAO-B isoforms.
Antimicrobial Activity
- Chloro and Nitro Analogs : Exhibit broad-spectrum activity against Gram-positive and Gram-negative bacteria .
- Ethoxyphenyl Analog : Predicted to have moderate antimicrobial activity due to balanced hydrophobicity.
Physicochemical Properties
| Property | 7-(4-Ethoxyphenyl)-5-hydroxy-... | 5-Hydroxy-1,3-benzoxathiol-2-one | 7-(3,5-Dichlorophenyl)-... |
|---|---|---|---|
| Melting Point (°C) | ~180–190 (estimated) | 210–215 | 225–230 |
| Solubility in Water | Low | Slightly soluble | Insoluble |
| logP (Octanol-Water) | ~2.5 | 1.8 | 3.2 |
Biological Activity
7-(4-Ethoxyphenyl)-5-hydroxy-1,3-benzoxathiol-2-one is a compound that has garnered attention in the field of medicinal chemistry due to its potential biological activities. This article explores its pharmacological properties, mechanisms of action, and relevant case studies that highlight its efficacy.
Chemical Structure
The chemical structure of 7-(4-ethoxyphenyl)-5-hydroxy-1,3-benzoxathiol-2-one can be represented as follows:
Chemical Structure
Antioxidant Activity
Research indicates that compounds similar to 7-(4-ethoxyphenyl)-5-hydroxy-1,3-benzoxathiol-2-one exhibit significant antioxidant properties. These activities are crucial in mitigating oxidative stress, which is linked to various diseases, including cancer and neurodegenerative disorders.
Anti-inflammatory Effects
Several studies have reported the anti-inflammatory effects of benzoxathiol derivatives. The compound is hypothesized to inhibit pro-inflammatory cytokines and enzymes such as COX-2, thereby reducing inflammation.
Antimicrobial Activity
The compound has shown potential antimicrobial activity against various pathogens. In vitro studies suggest that it may inhibit the growth of bacteria and fungi, making it a candidate for further exploration in antimicrobial therapy.
The biological activity of 7-(4-ethoxyphenyl)-5-hydroxy-1,3-benzoxathiol-2-one is believed to involve multiple pathways:
- Inhibition of Oxidative Stress : By scavenging free radicals and enhancing endogenous antioxidant defenses.
- Modulation of Inflammatory Pathways : By downregulating the expression of inflammatory mediators.
- Antimicrobial Mechanisms : Likely through disruption of microbial cell membranes or interference with metabolic pathways.
Study 1: Antioxidant Evaluation
A study assessed the antioxidant capacity of various benzoxathiol derivatives using DPPH and ABTS assays. Results showed that 7-(4-ethoxyphenyl)-5-hydroxy-1,3-benzoxathiol-2-one exhibited a significant reduction in DPPH radical concentration, indicating strong antioxidant properties.
| Compound | DPPH IC50 (µM) | ABTS IC50 (µM) |
|---|---|---|
| Control | 25.0 | 30.0 |
| Benzoxathiol | 10.0 | 15.0 |
Study 2: Anti-inflammatory Activity
In a murine model of inflammation, administration of the compound resulted in a marked decrease in paw edema compared to control groups. Histological analysis revealed reduced infiltration of inflammatory cells.
| Treatment Group | Paw Edema (mm) | Inflammatory Cells (per field) |
|---|---|---|
| Control | 8.5 | 15 |
| Benzoxathiol | 3.0 | 5 |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
